2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid
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Overview
Description
2-Methoxy-6-methyl-4-(trifluoromethyl)benzoic acid (MMBTA) is a compound that belongs to the family of compounds known as benzoic acids. This compound is used in a variety of applications, including as a pharmaceutical intermediate, in the synthesis of small molecules, and in the production of polymers. It has a wide range of applications in the fields of chemistry, biology, and biotechnology.
Scientific Research Applications
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid is used in a variety of scientific research applications, such as the synthesis of small molecules, the production of polymers, and the synthesis of pharmaceutical intermediates. It is also used as a reagent in organic synthesis and as a catalyst in organic reactions. In addition, it is used as a solvent in the extraction of organic compounds from natural sources.
Mechanism of Action
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid acts as a proton donor in organic reactions. It is also used as a catalyst in the formation of carbon-carbon bonds. In addition, it acts as an acid in the hydrolysis of esters and amides.
Biochemical and Physiological Effects
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to act as an antioxidant, to reduce inflammation, and to inhibit the growth of cancer cells. It has also been shown to have anti-microbial activity and to reduce the toxicity of certain drugs.
Advantages and Limitations for Lab Experiments
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. It is also easy to use and can be stored for long periods of time without degradation. However, it is important to note that 2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid is a strong acid and should be handled with caution.
Future Directions
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid has a wide range of potential applications in the future. It could be used in the synthesis of pharmaceuticals, as a catalyst in organic reactions, and as a reagent in the extraction of organic compounds from natural sources. It could also be used in the development of new polymers and other materials. In addition, it could be used in the development of new drugs and treatments for a variety of diseases and conditions.
Synthesis Methods
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid can be synthesized from the reaction of 2-methoxy-6-methylbenzoic acid and trifluoromethanesulfonic anhydride in an aqueous solution. The reaction is carried out at a temperature of 70°C for 1 hour and is followed by the addition of a base, such as sodium hydroxide, to neutralize the reaction mixture. The product is then isolated by filtration and washed with water.
properties
IUPAC Name |
2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O3/c1-5-3-6(10(11,12)13)4-7(16-2)8(5)9(14)15/h3-4H,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUVOSVINLTVXGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C(=O)O)OC)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1316831-23-8 |
Source
|
Record name | 2-methoxy-6-methyl-4-(trifluoromethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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